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Compound of Interest

Compound Name: Pyridoxine-d5

Cat. No.: B025862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercial suppliers of high-purity

Pyridoxine-d5, along with essential technical information for its use in research and

development. Pyridoxine-d5, a deuterated form of Vitamin B6, serves as a critical internal

standard in mass spectrometry-based quantitative analyses, aiding in metabolic flux studies,

pharmacokinetic research, and as a tracer in various biological investigations.

Commercial Supplier and Product Specifications
A number of reputable suppliers offer high-purity Pyridoxine-d5 for research and

pharmaceutical development purposes. The following table summarizes key quantitative data

for easy comparison. Purity specifications are typically provided on the certificate of analysis

with each product batch.
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Supplier Product Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

--INVALID-LINK--
Pyridoxine-d5

(major)
688302-31-0 C₈H₆D₅NO₃ 174.21

--INVALID-LINK-- Pyridoxine-d5 688302-31-0 C₈H₆D₅NO₃ 174.21

--INVALID-LINK--
Pyridoxine-d5

hydrochloride
82896-38-6 Not specified Not specified

--INVALID-LINK--
Pyridoxine-d5

(Major)
688302-31-0 Not specified Not specified

--INVALID-LINK-- Pyridoxine-D5 688302-31-0 C₈H₆D₅NO₃ Not specified

--INVALID-LINK--
Pyridoxine D5

Hydrochloride
82896-38-6 Not specified Not specified

--INVALID-LINK--
Pyridoxine-d5

(Major)
688302-31-0 C₈H₆D₅NO₃ 174.21

--INVALID-LINK-- Pyridoxine-d5 Not specified Not specified Not specified

Analytical Characterization and Experimental
Protocols
Ensuring the isotopic enrichment and chemical purity of Pyridoxine-d5 is paramount for its

application as an internal standard and in metabolic studies. A combination of analytical

techniques is employed for comprehensive characterization.[1][2][3] The primary goals of this

characterization are to confirm the molecular structure, determine the degree and location of

deuterium incorporation, and quantify any chemical or isotopic impurities.[1][3]

Key Experimental Protocols:
1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for confirming the sites of deuterium substitution and assessing

isotopic purity.[1]
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Objective: To verify the positions of the deuterium labels and quantify the isotopic

enrichment.

Methodology:

Sample Preparation: Dissolve a precise amount of Pyridoxine-d5 in a suitable deuterated

solvent (e.g., DMSO-d6 or D₂O).

¹H NMR Analysis: Acquire a proton NMR spectrum. The absence or significant reduction of

signals at specific chemical shifts corresponding to the deuterated positions confirms

successful labeling. Integration of the remaining proton signals relative to a known internal

standard or a non-deuterated portion of the molecule allows for the calculation of isotopic

enrichment.

²H NMR Analysis: Acquire a deuterium NMR spectrum. This provides direct evidence of

the deuterium atoms and their chemical environment, confirming the labeling sites.

¹³C NMR Analysis: Carbon-13 NMR can also be used to confirm the structure and may

show isotopic shifts or splitting patterns due to the adjacent deuterium atoms.

2. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is crucial for determining the isotopic distribution

and confirming the molecular weight.[2][4] It is often coupled with a chromatographic

separation technique.

Objective: To determine the isotopic purity and distribution (M, M+1, M+2, etc.) and to identify

any chemical impurities.

Methodology (LC-HRMS):

Sample Preparation: Prepare a dilute solution of Pyridoxine-d5 in a suitable solvent

compatible with liquid chromatography and mass spectrometry (e.g., methanol/water with

a small amount of formic acid).

Chromatographic Separation: Inject the sample into a high-performance liquid

chromatography (HPLC) system, typically with a C18 column, to separate the analyte from
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any non-volatile impurities.

Mass Analysis: The eluent from the HPLC is introduced into a high-resolution mass

spectrometer (e.g., Orbitrap or TOF).

Data Acquisition: Acquire full scan mass spectra in positive ion mode using electrospray

ionization (ESI).

Data Analysis: Extract the ion chromatograms for the expected mass-to-charge ratios

(m/z) of the different isotopologues of Pyridoxine-d5. The relative intensities of these

isotopic peaks are used to calculate the percentage of isotopic enrichment.[2][4]

3. High-Performance Liquid Chromatography (HPLC)

HPLC is used to assess the chemical purity of the compound.

Objective: To quantify the chemical purity of Pyridoxine-d5 by separating it from any non-

deuterated or other chemical impurities.

Methodology:

Sample Preparation: Prepare a solution of Pyridoxine-d5 of known concentration in the

mobile phase.

Instrumentation: Use an HPLC system equipped with a UV detector. The wavelength for

detection should be set to the absorbance maximum of Pyridoxine (typically around 291

nm).

Chromatographic Conditions: A reversed-phase C18 column is commonly used with a

mobile phase consisting of a mixture of an aqueous buffer (e.g., phosphate buffer) and an

organic solvent (e.g., methanol or acetonitrile).

Analysis: Inject the sample and record the chromatogram. The purity is determined by

calculating the area percentage of the main peak relative to the total area of all peaks.
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The Vitamin B6 salvage pathway is responsible for the interconversion of various forms of

vitamin B6, ultimately leading to the active coenzyme form, pyridoxal 5'-phosphate (PLP).[5][6]

[7] This pathway is essential for utilizing dietary and synthesized vitamin B6.
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Caption: The Vitamin B6 salvage pathway illustrating the conversion of vitamers to the active

form, PLP.

Analytical Workflow for Pyridoxine-d5 Characterization
The following diagram outlines a typical experimental workflow for the comprehensive

analytical characterization of a high-purity Pyridoxine-d5 standard.
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Caption: A generalized workflow for the analytical characterization of high-purity Pyridoxine-
d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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